Cas no 1797508-57-6 (1,5-Ditosyl-2,3,4,5,6,9-hexahydro-7,8-didehydro-1H-1,5-diazonine)

• Product Name: 1,5-Ditosyl-2,3,4,5,6,9-hexahydro-7,8-didehydro-1H-1,5-diazonine
• CAS No: 1797508-57-6
• MF: C₂₁H₂₄N₂O₄S₂
• MW: 432.556262969971
• CID: 6793783
• PubChem ID: 102363045
• Update Time: 2025-07-10

1,5-Ditosyl-2,3,4,5,6,9-hexahydro-7,8-didehydro-1H-1,5-diazonine Chemical and Physical Properties

Names and Identifiers

• N,N'-bis(p-toluenesulfonyl)-4,8-diazacyclononyne
• HY-151697
• 1,5-bis-(4-methylphenyl)sulfonyl-1,5-diazacyclonon-7-yne
• DA-62642
• 1,5-Ditosyl-2,3,4,5,6,9-hexahydro-7,8-didehydro-1H-1,5-diazonine
• DACN(Tos2)
• 1797508-57-6
• CS-0618610

• Inchi： 1S/C21H24N2O4S2/c1-18-6-10-20(11-7-18)28(24,25)22-14-3-4-15-23(17-5-16-22)29(26,27)21-12-8-19(2)9-13-21/h6-13H,5,14-17H2,1-2H3
• InChI Key： MHCQOLBSDDIBOW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC#CCN(CCC1)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 432.11774960g/mol
• Monoisotopic Mass: 432.11774960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.5Ų

Additional information on 1,5-Ditosyl-2,3,4,5,6,9-hexahydro-7,8-didehydro-1H-1,5-diazonine

Introduction to 1,5-Ditosyl-2,3,4,5,6,9-hexahydro-7,8-didehydro-1H-1,5-diazonine (CAS No. 1797508-57-6) and Its Emerging Applications in Chemical Biology

The compound 1,5-Ditosyl-2,3,4,5,6,9-hexahydro-7,8-didehydro-1H-1,5-diazonine (CAS No. 1797508-57-6) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features—comprising a hexahydro-diazonine core substituted with two tosyl groups—endow it with distinctive chemical and biological properties that have garnered attention from researchers exploring novel therapeutic strategies.

At the heart of this compound’s appeal lies its rigid bicyclic framework, which is reminiscent of several bioactive scaffolds found in natural products and pharmacologically relevant molecules. The presence of the tosyl groups not only enhances the compound’s solubility and stability but also introduces specific interactions with biological targets. This has led to its investigation as a potential scaffold for drug discovery programs targeting various diseases.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such molecules. By leveraging machine learning models trained on large datasets of bioactive compounds, researchers have been able to identify pockets on biological targets where 1,5-Ditosyl-2,3,4,5,6,9-hexahydro-7,8-didehydro-1H-1,5-diazonine may bind with high affinity. These predictions have been validated experimentally in several cases, underscoring the power of integrating computational methods with traditional experimental approaches.

In particular, studies have focused on its potential as an inhibitor of enzymes involved in metabolic pathways relevant to cancer and inflammation. The hexahydro-diazonine core is known to mimic the transition state of certain enzymatic reactions, making it an effective tool for developing enzyme inhibitors. The tosyl groups further refine its binding interactions by providing hydrogen bonding opportunities and hydrophobic interactions that are critical for enzyme-substrate recognition.

The compound’s ability to modulate protein-protein interactions has also been explored. In recent years, there has been growing interest in small molecules that can disrupt aberrant protein-protein interactions implicated in diseases such as Alzheimer’s and autoimmune disorders. The rigid structure of 1,5-Ditosyl-2,3,4,5,6,9-hexahydro-7,8-didehydro-1H-1,5-diazonine makes it a promising candidate for designing such modulators.

Another area where this compound has shown promise is in the development of chiral auxiliaries for asymmetric synthesis. The stereochemistry of the hexahydro-diazonine ring can be tailored to facilitate enantioselective transformations—a critical requirement for producing enantiomerically pure pharmaceuticals. Researchers have demonstrated that derivatives of this compound can act as effective chiral ligands or catalysts in various organic reactions.

The synthesis of 1,5-Ditosyl-2,3,4,5,6,9-hexahydro-7,8-didehydro-1H-1,5-diazonine (CAS No. 1797508-57-6) presents its own set of challenges but also opportunities for innovation. Traditional synthetic routes often involve multi-step sequences with moderate yields and require specialized reagents. However， recent developments in catalytic methods have allowed for more streamlined syntheses that improve efficiency and reduce waste.

One particularly noteworthy approach involves the use of transition metal-catalyzed cross-coupling reactions to construct the hexahydro-diazonine core. These reactions not only provide high yields but also offer excellent functional group tolerance， making them adaptable to a wide range of synthetic transformations. Additionally， green chemistry principles have been increasingly applied， with efforts focused on minimizing hazardous byproducts and improving atom economy.

The pharmacokinetic properties of 1，5-Ditosyl-2，3，4，5，6，9-hexahydro-7，8-didehydro-lH-l，5-diazonine are also under investigation。 Researchers are evaluating its metabolic stability、 solubility、 and distribution profiles to assess its potential as a drug candidate。 These studies are crucial for understanding how the compound behaves within a biological system and for optimizing its pharmacological properties。

In conclusion， 1，5-Ditosyl_2_3_4_5_6_9-Hexahydro_7_8_didehydro-lH-l_5_diazonine (CAS No._1797508_57_6__) stands out as a versatile molecule with broad applications in chemical biology and drug discovery。 Its unique structural features、 predicted biological activities、 and synthetic accessibility make it an attractive scaffold for further exploration。 As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies， this compound is poised to play a significant role in advancing our understanding of disease mechanisms and developing novel treatments。